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Compound of Interest

Compound Name: 5-Nitrothiophene-3-carbaldehyde

Cat. No.: B1360311 Get Quote

Essential Safety and Handling Guide for 5-
Nitrothiophene-3-carbaldehyde
For researchers, scientists, and drug development professionals, adherence to stringent safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of 5-Nitrothiophene-3-
carbaldehyde (CAS No: 75428-45-4), including personal protective equipment (PPE),

operational procedures, and disposal plans.

Compound Identification:

Name: 5-Nitrothiophene-3-carbaldehyde

CAS Number: 75428-45-4

Molecular Formula: C₅H₃NO₃S

Physical Form: Powder

Hazard Summary: This compound is classified as harmful and requires careful handling to

avoid exposure. The primary hazards are:

Causes skin irritation (H315)
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Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

The signal word for this chemical is "Warning" and it is associated with the GHS07 pictogram

for harmful substances.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 5-
Nitrothiophene-3-carbaldehyde.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles or a

face shield

Must be worn at all times when

handling the compound to

protect against splashes and

dust. Use eyewear tested and

approved under appropriate

government standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1]

Hands Chemical-resistant gloves

Select gloves based on an

evaluation of the possible

hazards, duration of use, and

the chemical resistance and

physical properties of the glove

material. Nitrile gloves are a

common and effective choice

for handling powders.

Body
Laboratory coat or long-

sleeved protective clothing

A lab coat should be worn to

prevent skin contact. Ensure it

is fully buttoned.

Respiratory
NIOSH- or CEN-certified

respirator (if necessary)

Use only with adequate

ventilation.[1] If there is a risk

of inhaling dust, such as when

weighing or transferring large

quantities, a respirator is

recommended.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

step-by-step guidance outlines the key procedures.

Receiving and Storage:
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] The

recommended storage temperature is 4°C, under nitrogen.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Handling and Use:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[1]

Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid

material.[2][3]

Personal Hygiene: Wash hands thoroughly after handling.[1] Avoid contact with skin, eyes,

and clothing.[1] Do not eat, drink, or smoke in the laboratory.

Spill Management: In the event of a spill, prevent further leakage if it is safe to do so.[1]

Sweep up the solid material using a method that does not generate dust (e.g., using a

HEPA-filtered vacuum or by gently wetting the material) and place it into a suitable, labeled

container for disposal.[1][2]

Disposal:

Waste Collection: All waste materials, including contaminated PPE and spilled material,

should be collected in a designated and properly labeled hazardous waste container.

Regulations: Dispose of the chemical waste in accordance with all local, state, and federal

regulations. Do not allow the product to enter drains, waterways, or soil.[1]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 5-
Nitrothiophene-3-carbaldehyde from receipt to disposal.
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Caption: Workflow for handling 5-Nitrothiophene-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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